Cas no 1370587-33-9 (N-cyclopropyl-4-fluoro-3-methoxybenzamide)

• Product Name: N-cyclopropyl-4-fluoro-3-methoxybenzamide
• CAS No: 1370587-33-9
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• MDL: MFCD21334161
• CID: 5150151
• Update Time: 2025-10-24

N-cyclopropyl-4-fluoro-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-fluoro-3-methoxybenzamide

• MDL： MFCD21334161
• Inchi： 1S/C11H12FNO2/c1-15-10-6-7(2-5-9(10)12)11(14)13-8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H,13,14)
• InChI Key： CPXBJVNDGXJAMC-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C1=CC=C(F)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-cyclopropyl-4-fluoro-3-methoxybenzamide

N-cyclopropyl-4-fluoro-3-methoxybenzamide: A Promising Compound in Pharmaceutical Research

N-cyclopropyl-4-fluoro-3-methoxybenzamide, with the CAS No. 1370587-33-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in modulating biological pathways, making it a focal point for researchers exploring new drug development strategies.

The molecular structure of N-cyclopropyl-4-fluoro-3-methoxybenzamide is characterized by a benzamide core functionalized with a cyclopropyl group, a fluorine atom, and a methoxy group. The introduction of these substituents significantly influences the compound's physicochemical properties, including solubility, stability, and bioavailability. Such structural modifications are critical in optimizing drug candidates for specific therapeutic targets.

Recent research has demonstrated that N-cyclopropyl-4-fluoro-3-methoxybenzamide exhibits promising pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potential as a selective inhibitor of certain kinases, which are implicated in various diseases. This finding aligns with the growing interest in kinase inhibitors as therapeutic agents for conditions such as cancer and neurodegenerative disorders.

The synthesis of N-cyclopropyl-4-fluoro-3-methoxybenzamide involves multi-step organic reactions, with key steps including the formation of the benzamide scaffold and the introduction of functional groups. Advanced synthetic methodologies, such as microwave-assisted reactions and catalytic approaches, have been employed to enhance the efficiency and yield of the synthesis process. These techniques reflect the current trends in pharmaceutical research aimed at reducing production costs and environmental impact.

Another area of focus is the biological activity of N-cyclopropyl-4-fluoro-3-methoxybenzamide. In vitro studies have shown its ability to modulate specific signaling pathways, which could lead to the development of novel therapies. For example, its interaction with the phosphoinositide 3-kinase (PI3K) pathway has been investigated, suggesting potential applications in the treatment of metabolic disorders and inflammatory conditions.

The pharmacokinetic profile of N-cyclopropyl-4-fluoro-3-methoxybenzamide is another critical aspect of its development. Research indicates that the compound exhibits favorable absorption properties, with high bioavailability following oral administration. This characteristic is essential for drug candidates intended for systemic use, as it ensures effective delivery to target tissues.

Additionally, the safety profile of N-cyclopropyl-4-fluoro-3-methoxybenzamide has been evaluated in preclinical studies. These studies have demonstrated low toxicity in animal models, which is a crucial factor in the drug development process. The absence of significant adverse effects supports its potential as a safe therapeutic agent.

Current research trends in the field of pharmaceutical chemistry emphasize the importance of structure-activity relationship (SAR) studies. N-cyclopropyl-4-fluoro-3-methoxybenzamide serves as an excellent example of how subtle structural modifications can lead to significant changes in biological activity. This concept is fundamental in the design of new drugs with improved efficacy and reduced side effects.

The exploration of N-cyclopropyl-4-fluoro-3-methoxybenzamide's potential applications extends beyond traditional therapeutic areas. Recent studies have explored its use in the treatment of rare diseases and its role in combination therapies. For instance, its ability to synergize with existing drugs has been investigated, offering new possibilities for personalized medicine.

Environmental considerations are also a key aspect of pharmaceutical research. The synthesis and disposal of compounds like N-cyclopropyl-4-fluoro-3-methoxybenzamide must adhere to strict environmental regulations to minimize ecological impact. Sustainable synthesis methods and waste management strategies are being developed to ensure the long-term viability of such compounds in drug development.

In conclusion, N-cyclopropyl-4-fluoro-3-methoxybenzamide represents a promising candidate in pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a valuable subject for further investigation. Ongoing studies continue to uncover new insights into its biological mechanisms and therapeutic potential, highlighting its significance in the field of drug development.